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Introduction
S-657, scientifically known as Diutan gum, is a high molecular weight anionic

heteropolysaccharide produced by the fermentation of Sphingomonas sp. ATCC 53159. Its

unique rheological properties, exceptional thermal stability, and high viscosity at low

concentrations make it a promising candidate for enhanced oil recovery (EOR) applications,

particularly in challenging reservoir conditions characterized by high temperatures and salinity.

These application notes provide a comprehensive overview of the use of S-657 in EOR,

including its mechanism of action, performance data, and detailed experimental protocols.

Mechanism of Action in Enhanced Oil Recovery
In polymer flooding, a key chemical EOR technique, the primary mechanism of S-657 is to

increase the viscosity of the injected water. This leads to a more favorable mobility ratio

between the displacing fluid (polymer solution) and the displaced fluid (oil). By reducing the

mobility of the water, S-657 helps to:

Improve Sweep Efficiency: A more viscous injection fluid minimizes the phenomenon of

"viscous fingering," where the less viscous water bypasses the more viscous oil, leaving

significant amounts of oil behind. This results in a more uniform and piston-like displacement

of oil from the reservoir rock.
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Contact a Larger Reservoir Volume: By preventing premature water breakthrough, the

polymer solution is able to contact a larger volume of the reservoir, thereby mobilizing a

greater quantity of residual oil.

The exceptional stability of Diutan gum's double-helix molecular structure contributes to its

superior performance in harsh reservoir environments, maintaining its viscosity and

effectiveness at high temperatures and in the presence of high concentrations of salts.[1]

Quantitative Performance Data
The performance of S-657 (Diutan Gum) in EOR has been evaluated in several studies, often

in comparison to conventional polymers such as xanthan gum and hydrolyzed polyacrylamide

(HPAM). The following tables summarize key quantitative data from these studies.

Table 1: Enhanced Oil Recovery Performance

Polymer
Reservoir
Conditions

Incremental Oil
Recovery (%
OOIP)*

Reference

S-657 (Diutan Gum)
90°C, 244,121 mg/L

Salinity (Sandpack)
20.9 [1]

Xanthan Gum
90°C, 244,121 mg/L

Salinity (Sandpack)
9.3 [1]

HPAM
90°C, 244,121 mg/L

Salinity (Sandpack)
5.4 [1]

S-657 (Diutan Gum) 85°C (Core Flood) 16 [2][3]

Scleroglucan 85°C (Core Flood) 13 [2][3]

Xanthan Gum 85°C (Core Flood) 11 [2][3]

HPAM 85°C (Core Flood) 10 [3]

*Original Oil in Place

Table 2: Viscosity and Thermal Stability
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Polymer
Concentr
ation
(mg/L)

Salinity
(g/L)

Temperat
ure (°C)

Apparent
Viscosity
(mPa·s)

Viscosity
Retention
(%)

Referenc
e

S-657

(Diutan

Gum)

1500 220 90 80.94 90.12 [4][5]

Xanthan

Gum
1500 220 90 11.57 24.40 [4][5]

Sclerogluc

an
1500 220 90 59.83 70.04 [4][5]

S-657

(Diutan

Gum)

- - 100 - 89 [4]

Sclerogluc

an
- - 150 - 118.27 [4]

Experimental Protocols
Preparation of S-657 (Diutan Gum) Solution
Objective: To prepare a homogenous S-657 polymer solution for rheological characterization

and core flooding experiments.

Materials:

S-657 (Diutan Gum) powder

Brine solution of desired salinity (e.g., simulated seawater)

Distilled water

Magnetic stirrer and stir bar

Beakers and graduated cylinders
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Weighing balance

Protocol:

Prepare the desired volume of brine solution by dissolving the required salts in distilled

water.

Place a beaker with the brine solution on a magnetic stirrer.

Slowly and steadily add the pre-weighed S-657 powder to the vortex of the stirring brine to

prevent the formation of agglomerates ("fish eyes").

Continue stirring at a moderate speed for a minimum of 24 hours, or until the polymer is fully

dissolved and the solution appears homogenous.

Visually inspect the solution for any undissolved particles. If present, continue stirring.

The final solution should be allowed to stand for a period to allow any entrapped air bubbles

to escape before use in subsequent experiments.

Rheological Characterization of S-657 Solution
Objective: To evaluate the viscosity and viscoelastic properties of the S-657 solution under

simulated reservoir conditions.

Equipment:

Rotational rheometer with appropriate geometry (e.g., cone-and-plate or concentric cylinder)

Temperature control unit

Protocol:

Calibrate the rheometer according to the manufacturer's instructions.

Load the prepared S-657 solution into the rheometer, ensuring no air bubbles are trapped.

Set the temperature to the desired reservoir temperature.
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Steady-State Viscosity Measurement:

Perform a shear rate sweep from a low shear rate (e.g., 0.01 s⁻¹) to a high shear rate

(e.g., 1000 s⁻¹) relevant to reservoir flow conditions.

Record the apparent viscosity as a function of the shear rate.

Dynamic Oscillatory Measurement (Viscoelasticity):

Perform a frequency sweep at a constant strain within the linear viscoelastic region

(LVER).

Determine the storage modulus (G') and loss modulus (G'') as a function of frequency. G'

represents the elastic component, and G'' represents the viscous component of the fluid.

Core Flooding Test for EOR Evaluation
Objective: To determine the effectiveness of S-657 in displacing oil from a porous medium

under reservoir conditions.

Equipment:

Core holder

High-pressure pumps for injecting fluids (brine, oil, polymer solution)

Core sample (e.g., sandstone or carbonate) with known properties (porosity, permeability)

Crude oil

Fraction collector

Pressure transducers

Thermostatically controlled oven

Protocol:

Core Preparation:
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Clean and dry the core sample.

Measure its dry weight, dimensions, porosity, and absolute permeability to brine.

Saturation:

Saturate the core with brine to determine the pore volume.

Flood the core with crude oil at a high flow rate to irreducible water saturation (Swi).

Age the core at the reservoir temperature for a specified period (e.g., several days to

weeks) to allow for wettability alteration.

Waterflooding (Secondary Recovery):

Inject brine into the core at a constant flow rate until no more oil is produced (residual oil

saturation, Sor).

Record the volume of oil and water produced.

Polymer Flooding (Tertiary Recovery):

Inject the prepared S-657 solution (typically 0.5 to 1.0 pore volume) into the core at the

same constant flow rate.

Follow the polymer slug with an extended period of brine injection (chase water).

Continuously collect the effluent in the fraction collector and measure the volume of oil and

water produced.

Data Analysis:

Calculate the oil recovery factor at each stage (waterflooding and polymer flooding).

Calculate the incremental oil recovery due to the polymer flood.

Monitor the differential pressure across the core to evaluate the mobility control of the

polymer solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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